Polypyrimidine tract-binding protein 1 isoform b (359-373)
Description
Polypyrimidine tract-binding protein 1 (UniProt:P26599)
Scientific Research Applications
Role in Biomarker Identification for Parkinson’s Disease
Polypyrimidine tract-binding protein 1 (PTBP1) has been implicated in the diagnosis and tracking of Parkinson’s disease progression. PTBP1, alongside hepatocyte nuclear factor 4 alpha (HNF4A), was proposed as a clinically useful biomarker for identifying early-stage Parkinson's disease patients with high diagnostic accuracy. The longitudinal analysis suggested that PTBP1 mRNA levels are dynamically altered during the disease progression, offering insights into molecular mechanisms and potential novel therapeutic strategies for Parkinson’s disease (Santiago & Potashkin, 2015).
Involvement in Protein Binding and Biological Processes
Polypyrimidine tract-binding protein 1 isoform b (359-373) is associated with various biological processes, particularly through its involvement in protein binding. Protein binding is crucial in numerous biological processes, including the regulation of cellular functions and interactions between proteins and other molecules. Different proteins and peptides, including PTBP1, interact through specific sequences and structures to mediate biological functions and interactions (Zhang, Ma, & Kurgan, 2019).
Contribution to DNA, RNA, and Protein Interactions
PTBP1 contributes to the interaction dynamics between proteins and various molecules, including DNA, RNA, and other proteins. The binding properties of PTBP1 are influenced by several factors such as relative solvent accessibility, evolutionary conservation, and the propensity of amino acids for binding. These interactions are critical for the structural and functional integrity of cellular processes (Zhang, Ma, & Kurgan, 2019).
Properties
sequence |
LVSNLNPERVTPQSL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Polypyrimidine tract-binding protein 1 isoform b (359-373) |
Origin of Product |
United States |
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